Cas no 35960-41-9 (Cyclohexanecarbonitrile,2-acetyl-, (1R,2S)-rel-)

• Product Name: Cyclohexanecarbonitrile,2-acetyl-, (1R,2S)-rel-
• CAS No: 35960-41-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 295995
• Update Time: 2024-01-27

Cyclohexanecarbonitrile,2-acetyl-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,2-acetyl-, (1R,2S)-rel-
• Cyclohexanecarbonitrile,2-acetyl-, cis- (9CI)
• Cyclohexanecarbonitrile, 2-acetyl-, cis- (9CI)

• Inchi： 1S/C9H13NO/c1-7(11)9-5-3-2-4-8(9)6-10/h8-9H,2-5H2,1H3/t8-,9+/m0/s1
• InChI Key： QVMHLNLXUZTOKT-DTWKUNHWSA-N
• SMILES： [C@@H]1(C#N)CCCC[C@@H]1C(C)=O

Computed Properties

• Exact Mass: 151.1
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2